1,10,11-Trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
1,10,11-Trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
Myrianthic acid, also known as myrianthate, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Myrianthic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, myrianthic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, myrianthic acid can be found in coffee and coffee products, fats and oils, and olive. This makes myrianthic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
89786-84-5
VCID:
VC0157754
InChI:
InChI=1S/C30H48O6/c1-17-9-12-30(24(34)35)14-13-27(4)18(22(30)29(17,6)36)7-8-21-25(2)15-19(32)23(33)26(3,16-31)20(25)10-11-28(21,27)5/h7,17,19-23,31-33,36H,8-16H2,1-6H3,(H,34,35)
SMILES:
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)CO)O)O)C)C)C2C1(C)O)C)C(=O)O
Molecular Formula:
C30H48O6
Molecular Weight:
504.7 g/mol
1,10,11-Trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
CAS No.: 89786-84-5
Reference Standards
VCID: VC0157754
Molecular Formula: C30H48O6
Molecular Weight: 504.7 g/mol
CAS No. | 89786-84-5 |
---|---|
Product Name | 1,10,11-Trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
Molecular Formula | C30H48O6 |
Molecular Weight | 504.7 g/mol |
IUPAC Name | 1,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
Standard InChI | InChI=1S/C30H48O6/c1-17-9-12-30(24(34)35)14-13-27(4)18(22(30)29(17,6)36)7-8-21-25(2)15-19(32)23(33)26(3,16-31)20(25)10-11-28(21,27)5/h7,17,19-23,31-33,36H,8-16H2,1-6H3,(H,34,35) |
Standard InChIKey | YCOKATFNRPZIIU-MGBZEVKYSA-N |
Isomeric SMILES | C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(C[C@H]([C@H]([C@@]5(C)CO)O)O)C)C)[C@@H]2[C@]1(C)O)C)C(=O)O |
SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)CO)O)O)C)C)C2C1(C)O)C)C(=O)O |
Canonical SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)CO)O)O)C)C)C2C1(C)O)C)C(=O)O |
Appearance | Powder |
Melting Point | 126°C |
Physical Description | Solid |
Description | Myrianthic acid, also known as myrianthate, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Myrianthic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, myrianthic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, myrianthic acid can be found in coffee and coffee products, fats and oils, and olive. This makes myrianthic acid a potential biomarker for the consumption of these food products. |
PubChem Compound | 14055735 |
Last Modified | Nov 11 2021 |
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